![molecular formula C11H20BrNO3 B6236169 tert-butyl N-[(3S)-1-bromo-4-methyl-2-oxopentan-3-yl]carbamate CAS No. 170876-68-3](/img/no-structure.png)
tert-butyl N-[(3S)-1-bromo-4-methyl-2-oxopentan-3-yl]carbamate
Overview
Description
Tert-butyl N-[(3S)-1-bromo-4-methyl-2-oxopentan-3-yl]carbamate, also known as t-BOC-OMe, is an organic compound used in various scientific research applications. It is a carbamate derivative of tert-butyl alcohol, containing a bromo substituent at the 4-position of the oxo-pentan-3-yl side chain. It is used as a reagent in organic synthesis, and has been found to have a wide range of applications in the fields of medicinal chemistry, biochemistry, and material sciences.
Scientific Research Applications
Tert-butyl N-[(3S)-1-bromo-4-methyl-2-oxopentan-3-yl]carbamate is used in various scientific research applications. It is used as a reagent in organic synthesis, and has been found to have a wide range of applications in the fields of medicinal chemistry, biochemistry, and material sciences. For example, it has been used in the synthesis of various bromoalkyl derivatives, as well as in the synthesis of a variety of drugs and other biologically active compounds. In addition, it has been used in the synthesis of polymers, and in the synthesis of various catalysts.
Mechanism of Action
Tert-butyl N-[(3S)-1-bromo-4-methyl-2-oxopentan-3-yl]carbamate acts as a nucleophile in organic synthesis. It reacts with electrophiles, such as bromoacetic acid, to form a covalent bond. The reaction of this compound with electrophiles results in the formation of a new covalent bond and the release of a proton.
Biochemical and Physiological Effects
This compound has not been found to have any significant biochemical or physiological effects in humans. It is used primarily as a reagent in organic synthesis, and is not intended to be used as a drug or a therapeutic agent.
Advantages and Limitations for Lab Experiments
Tert-butyl N-[(3S)-1-bromo-4-methyl-2-oxopentan-3-yl]carbamate has several advantages for use in scientific research applications. It is relatively inexpensive and easy to synthesize, and it is stable and non-toxic. Furthermore, its reactivity allows it to be used in a variety of reactions. However, it is important to note that it is not suitable for use in reactions involving a base, as it is sensitive to basic conditions.
Future Directions
The use of tert-butyl N-[(3S)-1-bromo-4-methyl-2-oxopentan-3-yl]carbamate in scientific research is expected to expand in the future. Possible future directions include its use in the synthesis of new drugs, in the synthesis of polymers and materials, and in the synthesis of catalysts. In addition, it may be used in the synthesis of bromoalkyl derivatives, in the synthesis of peptides, and in the synthesis of other biologically active compounds.
Synthesis Methods
Tert-butyl N-[(3S)-1-bromo-4-methyl-2-oxopentan-3-yl]carbamate can be synthesized through a three-step process. The first step involves reacting tert-butyl alcohol with bromoacetic acid to form tert-butyl bromoacetate. The second step involves reacting the tert-butyl bromoacetate with potassium carbonate to form this compound. The third step involves reacting the this compound with aqueous ammonia to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(3S)-1-bromo-4-methyl-2-oxopentan-3-yl]carbamate involves the reaction of tert-butyl carbamate with (3S)-1-bromo-4-methyl-2-oxopentan-3-ol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with triethylamine and chloroform to yield the final product.", "Starting Materials": [ "tert-butyl carbamate", "(3S)-1-bromo-4-methyl-2-oxopentan-3-ol", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "triethylamine", "chloroform" ], "Reaction": [ "Step 1: Dissolve tert-butyl carbamate and (3S)-1-bromo-4-methyl-2-oxopentan-3-ol in anhydrous dichloromethane.", "Step 2: Add N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Filter off the dicyclohexylurea byproduct and evaporate the solvent to obtain the intermediate.", "Step 4: Dissolve the intermediate in a mixture of triethylamine and chloroform.", "Step 5: Stir the reaction mixture at room temperature for several hours.", "Step 6: Filter off any solids and evaporate the solvent to obtain the final product." ] } | |
CAS RN |
170876-68-3 |
Molecular Formula |
C11H20BrNO3 |
Molecular Weight |
294.19 g/mol |
IUPAC Name |
tert-butyl N-[(3S)-1-bromo-4-methyl-2-oxopentan-3-yl]carbamate |
InChI |
InChI=1S/C11H20BrNO3/c1-7(2)9(8(14)6-12)13-10(15)16-11(3,4)5/h7,9H,6H2,1-5H3,(H,13,15)/t9-/m0/s1 |
InChI Key |
DGTXYSZASJZJJK-VIFPVBQESA-N |
Isomeric SMILES |
CC(C)[C@@H](C(=O)CBr)NC(=O)OC(C)(C)C |
Canonical SMILES |
CC(C)C(C(=O)CBr)NC(=O)OC(C)(C)C |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
